1-Chloro-2-[(2-chlorophenoxy)methoxymethoxy]benzene

• IUPAC Name: 1-chloro-2-[(2-chlorophenoxy)methoxymethoxy]benzene
• InChI: InChI=1S/C14H12Cl2O3/c15-11-5-1-3-7-13(11)18-9-17-10-19-14-8-4-2-6-12(14)16/h1-8H,9-10H2
• InChI Key: WAFBKVVOZPWCBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCOCOC2=CC=CC=C2Cl)Cl
• Molecular Formula: C14H12Cl2O3
• Molecular Weight: 299.1 g/mol
• CAS No.: 60093-87-0

Description

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its boiling point, melting point, density, and reactivity. For “1-Chloro-2-(methoxymethoxy)benzene”, it has been reported that it is a liquid at room temperature.

Scientific Research Applications

Synthesis and Material Properties

• Nonsymmetric Pillar[5]arenes : Research by Kou et al. (2010) on nonsymmetric pillar[5]arenes, which are synthesized through the catalytic cyclocondensation involving related methoxy-substituted benzene compounds, highlights the versatility of these materials in encapsulating guest molecules like acetonitrile due to their unique structural isomerism and stereoselective arrangements (Kou et al., 2010).

Environmental Applications

• Photodegradation of Organic Pollutants : Safarzadeh-Amiri et al. (1997) investigated the use of the UV-visible photolysis of ferrioxalate in combination with hydrogen peroxide for the treatment of contaminated water. This study demonstrates the effectiveness of advanced oxidation processes in degrading various organic pollutants, showcasing the potential environmental applications of related chemical processes (Safarzadeh-Amiri et al., 1997).

Chemical Interactions and Complex Formation

• Mercury(II) Complex Formation : Rofouei et al. (2012) described the synthesis and structural characterization of a Mercury(II) complex with a ligand similar in structure to the chemical of interest. This study provides insights into the coordination chemistry and intermolecular interactions, highlighting the structural versatility and reactivity of such compounds (Rofouei et al., 2012).

Molecular Design and Selectivity

• Selective Metal Extraction : Hayashita et al. (1999) conducted research on acyclic polyether dicarboxylic acids possessing pseudo-18-crown-6 frameworks for selective lead(II) extraction. The study underscores the importance of molecular design in achieving high selectivity in metal ion extraction, a critical aspect in environmental remediation and metal recovery processes (Hayashita et al., 1999).

Safety and Hazards

The safety and hazards of a compound refer to the potential risks associated with its handling and use. For “1-Chloro-2-(methoxymethoxy)benzene”, it has been reported that it may cause skin irritation and may be harmful if inhaled.